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Compound of Interest

Compound Name: Ethyl glycidyl ether

Cat. No.: B1294449 Get Quote

An in-depth examination of the chemical structure, properties, metabolism, and synthetic

applications of ethyl glycidyl ether, a versatile building block in medicinal chemistry.

Introduction
Ethyl glycidyl ether (EGE) is a reactive organic compound belonging to the glycidyl ether

family. Characterized by a strained epoxide ring and an ether linkage, EGE serves as a

versatile bifunctional building block in organic synthesis. Its unique chemical architecture allows

for a variety of chemical transformations, making it a valuable intermediate in the preparation of

a wide range of molecules, including active pharmaceutical ingredients (APIs). This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, metabolic pathways, and key synthetic applications of ethyl glycidyl ether, with a

particular focus on its relevance to researchers, scientists, and professionals in the field of drug

development.

Chemical Structure and Identification
Ethyl glycidyl ether is a colorless liquid with the chemical formula C5H10O2.[1] Its structure

features an ethyl group linked via an ether bond to a glycidyl moiety, which contains a reactive

epoxide ring.

Systematic (IUPAC) Name: 2-(ethoxymethyl)oxirane[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1294449?utm_src=pdf-interest
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-glycidyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-glycidyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure:

Reactants

Product
Ethyl Glycidyl Ether

Ring-Opened Adduct

Ring-Opening

Nucleophile (Nu-H)

Ethyl Glycidyl Ether 3-Ethoxy-1,2-propanediolHydrolysisEpoxide Hydrolases

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Glycidyl Ether Glutathione ConjugateConjugation

Glutathione S-Transferases

Glutathione (GSH)

Reaction Setup

Reaction

Work-up and Purification

Dissolve Ethyl Glycidyl Ether in Solvent

Add Amine

Stir at appropriate temperature

Monitor reaction progress (TLC/GC-MS)

Remove solvent

Purify product (Chromatography/Distillation)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1294449?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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